Cas no 2411298-81-0 (2-[2-(2-chloroacetamido)ethyl]-N-methylpiperidine-1-carboxamide)

• Product Name: 2-[2-(2-chloroacetamido)ethyl]-N-methylpiperidine-1-carboxamide
• CAS No: 2411298-81-0
• MF: C₁₁H₂₀ClN₃O₂
• MW: 261.748401641846
• CID: 5357291
• Update Time: 2025-06-07

2-[2-(2-chloroacetamido)ethyl]-N-methylpiperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z3858963317
• 2-[2-(2-chloroacetamido)ethyl]-N-methylpiperidine-1-carboxamide
• 2-[2-[(2-Chloroacetyl)amino]ethyl]-N-methylpiperidine-1-carboxamide

• Inchi： 1S/C11H20ClN3O2/c1-13-11(17)15-7-3-2-4-9(15)5-6-14-10(16)8-12/h9H,2-8H2,1H3,(H,13,17)(H,14,16)
• InChI Key： FRYCMUASDHMRDJ-UHFFFAOYSA-N
• SMILES： ClCC(NCCC1CCCCN1C(NC)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• XLogP3: 0.8
• Topological Polar Surface Area: 61.4

Additional information on 2-[2-(2-chloroacetamido)ethyl]-N-methylpiperidine-1-carboxamide

Research Brief on 2-[2-(2-chloroacetamido)ethyl]-N-methylpiperidine-1-carboxamide (CAS: 2411298-81-0)

In recent years, the compound 2-[2-(2-chloroacetamido)ethyl]-N-methylpiperidine-1-carboxamide (CAS: 2411298-81-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following research brief provides an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 2-[2-(2-chloroacetamido)ethyl]-N-methylpiperidine-1-carboxamide involves a multi-step process that ensures high yield and purity. Recent studies have optimized the synthetic route to improve efficiency and scalability, making it a viable candidate for large-scale production. The compound's structure, which includes a chloroacetamido group and a piperidine carboxamide moiety, is critical for its biological activity. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm the compound's structure and purity.

Mechanistic studies have revealed that 2-[2-(2-chloroacetamido)ethyl]-N-methylpiperidine-1-carboxamide exhibits its pharmacological effects through interaction with specific biological targets. Preliminary in vitro and in vivo experiments suggest that the compound may modulate key signaling pathways involved in inflammation and cell proliferation. These findings have sparked interest in its potential use as a therapeutic agent for conditions such as autoimmune diseases and cancer. However, further studies are needed to fully elucidate its mechanism of action and optimize its therapeutic index.

Recent preclinical evaluations have demonstrated the compound's efficacy in animal models of disease. For instance, in a murine model of rheumatoid arthritis, administration of 2-[2-(2-chloroacetamido)ethyl]-N-methylpiperidine-1-carboxamide resulted in significant reduction of inflammation and joint damage. These results highlight its potential as a novel anti-inflammatory agent. Additionally, the compound has shown selective cytotoxicity against certain cancer cell lines, suggesting its utility in oncology. Researchers are currently investigating its pharmacokinetic properties and safety profile to pave the way for clinical trials.

Despite these promising findings, challenges remain in the development of 2-[2-(2-chloroacetamido)ethyl]-N-methylpiperidine-1-carboxamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed. Ongoing research aims to optimize the compound's structure to enhance its drug-like properties while minimizing adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are crucial to accelerate its translation from bench to bedside.

In conclusion, 2-[2-(2-chloroacetamido)ethyl]-N-methylpiperidine-1-carboxamide (CAS: 2411298-81-0) represents a promising candidate for further development in the pharmaceutical industry. Its unique chemical structure and biological activity make it a valuable subject of study for researchers in chemical biology and drug discovery. Continued investigation into its mechanism of action, therapeutic potential, and safety profile will be essential to fully realize its clinical applications. This research brief underscores the importance of interdisciplinary collaboration and innovation in advancing this compound toward therapeutic use.